(Z)-4-Methyl-2-pentenoic acid (Z)-4-Methyl-2-pentenoic acid 4-Methyl-2-pentenoic acid, also known as 3-isopropyl acrylic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Methyl-2-pentenoic acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methyl-2-pentenoic acid has been primarily detected in urine. Within the cell, 4-methyl-2-pentenoic acid is primarily located in the cytoplasm and adiposome. 4-Methyl-2-pentenoic acid is a black tea, fatty, and fruity tasting compound that can be found in alcoholic beverages. This makes 4-methyl-2-pentenoic acid a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 1775-44-6
VCID: VC0156446
InChI: InChI=1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3-
SMILES: CC(C)C=CC(=O)O
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol

(Z)-4-Methyl-2-pentenoic acid

CAS No.: 1775-44-6

Main Products

VCID: VC0156446

Molecular Formula: C6H10O2

Molecular Weight: 114.14 g/mol

(Z)-4-Methyl-2-pentenoic acid - 1775-44-6

CAS No. 1775-44-6
Product Name (Z)-4-Methyl-2-pentenoic acid
Molecular Formula C6H10O2
Molecular Weight 114.14 g/mol
IUPAC Name (Z)-4-methylpent-2-enoic acid
Standard InChI InChI=1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3-
Standard InChIKey QAOXMQCWUWZZNC-ARJAWSKDSA-N
Isomeric SMILES CC(C)/C=C\C(=O)O
SMILES CC(C)C=CC(=O)O
Canonical SMILES CC(C)C=CC(=O)O
Density 0.950-0.960
Melting Point 35 °C
35°C
Physical Description Solid
Colourless liquid; Fatty fruity aroma
Description 4-Methyl-2-pentenoic acid, also known as 3-isopropyl acrylic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Methyl-2-pentenoic acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methyl-2-pentenoic acid has been primarily detected in urine. Within the cell, 4-methyl-2-pentenoic acid is primarily located in the cytoplasm and adiposome. 4-Methyl-2-pentenoic acid is a black tea, fatty, and fruity tasting compound that can be found in alcoholic beverages. This makes 4-methyl-2-pentenoic acid a potential biomarker for the consumption of this food product.
Solubility Slightly soluble in water
Soluble (in ethanol)
Synonyms 4-METHYLPENT-2-ENOIC ACID
PubChem Compound 12216200
Last Modified Nov 11 2021
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